Cas no 170454-90-7 (2-(1,4,7,10-tetraazacyclododecan-1-yl)acetic acid)

• Product Name: 2-(1,4,7,10-tetraazacyclododecan-1-yl)acetic acid
• CAS No: 170454-90-7
• MF: C₁₀H₂₂N₄O₂
• MW: 230.307281970978
• CID: 2196953
• PubChem ID: 15774971
• Update Time: 2024-11-06

2-(1,4,7,10-tetraazacyclododecan-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane-1-acetic acid
• 1,4,7,10-Tetraazacyclododecane-1-aceticacid
• 2-(1,4,7,10-Tetrazacyclododec-1-yl)acetic acid
• 2-(1,4,7,10-tetraazacyclododecan-1-yl)acetic acid
• 2-(1,4,7,10-Tetraazacyclododecan-1-yl)aceticacid
• G69115
• carboxymethyl-1,4,7,10-tetra azacyclo dodecane
• L8R9ZWT6ZM
• DA-09408
• SCHEMBL934786
• 170454-90-7
• EN300-136270

• Inchi： 1S/C10H22N4O2/c15-10(16)9-14-7-5-12-3-1-11-2-4-13-6-8-14/h11-13H,1-9H2,(H,15,16)
• InChI Key： XDLOGHYCUQYEKA-UHFFFAOYSA-N
• SMILES： OC(CN1CCNCCNCCNCC1)=O

Computed Properties

• Exact Mass: 230.17427596g/mol
• Monoisotopic Mass: 230.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6
• XLogP3: -3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives